Cas no 2228557-56-8 (1,1,1-trifluoro-3-(3-methoxypyridin-2-yl)propan-2-one)

• Product Name: 1,1,1-trifluoro-3-(3-methoxypyridin-2-yl)propan-2-one
• CAS No: 2228557-56-8
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• CID: 6313936
• PubChem ID: 165838083
• Update Time: 2025-10-23

1,1,1-trifluoro-3-(3-methoxypyridin-2-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(3-methoxypyridin-2-yl)propan-2-one
• EN300-1971766
• 2228557-56-8

• Inchi： 1S/C9H8F3NO2/c1-15-7-3-2-4-13-6(7)5-8(14)9(10,11)12/h2-4H,5H2,1H3
• InChI Key： REZWHXULFPPYEB-UHFFFAOYSA-N
• SMILES： FC(C(CC1C(=CC=CN=1)OC)=O)(F)F

Computed Properties

• Exact Mass: 219.05071298g/mol
• Monoisotopic Mass: 219.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 39.2Ų

Additional information on 1,1,1-trifluoro-3-(3-methoxypyridin-2-yl)propan-2-one

Introduction to 1,1,1-trifluoro-3-(3-methoxypyridin-2-yl)propan-2-one (CAS No. 2228557-56-8) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

1,1,1-trifluoro-3-(3-methoxypyridin-2-yl)propan-2-one, identified by the CAS number 2228557-56-8, is a fluorinated heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and versatile biological activities. The compound’s molecular framework combines a trifluoromethyl group with a methoxypyridine moiety, which endows it with distinct physicochemical properties and potential therapeutic applications. This introduction explores the compound’s chemical characteristics, synthetic methodologies, and its role in contemporary research, emphasizing recent advancements and future prospects.

The presence of the trifluoromethyl group in 1,1,1-trifluoro-3-(3-methoxypyridin-2-yl)propan-2-one contributes to its lipophilicity and metabolic stability, making it an attractive scaffold for drug design. Fluorinated compounds are widely recognized for their ability to modulate enzyme kinetics and improve pharmacokinetic profiles. In particular, the trifluoromethyl group can enhance binding affinity to biological targets by increasing hydrophobic interactions and reducing metabolic degradation. This feature has been leveraged in the development of various small-molecule inhibitors and therapeutic agents.

The methoxypyridin-2-yl substituent in the compound’s structure introduces a nitrogen-containing heterocycle, which is known for its role in stabilizing positive charges and facilitating hydrogen bonding interactions. Pyridine derivatives are prevalent in pharmaceuticals due to their ability to engage with biological macromolecules such as proteins and nucleic acids. The methoxy group further modulates the electronic properties of the pyridine ring, influencing its reactivity and biological activity. Such structural elements make 1,1,1-trifluoro-3-(3-methoxypyridin-2-yl)propan-2-one a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the compound’s potential in inhibiting specific enzymatic targets relevant to diseases such as cancer and inflammation. For instance, modifications of the trifluoro-3-(3-methoxypyridin-2-yl)propan-2-one scaffold have been investigated for their ability to disrupt protein-protein interactions involved in signal transduction pathways. Preliminary computational studies suggest that the compound can bind to active sites of kinases and other enzymes with high selectivity. These findings align with broader trends in drug discovery where fluorinated pyridines are being employed to develop next-generation therapeutics.

The synthesis of 1,1,1-trifluoro-3-(3-methoxypyridin-2-yl)propan-2-one involves multi-step organic transformations that highlight the compound’s synthetic accessibility. Key synthetic strategies include nucleophilic substitution reactions at the trifluoromethyl carbon followed by functionalization of the pyridine ring. Advances in catalytic methods have enabled more efficient and sustainable routes to fluorinated intermediates, reducing reliance on hazardous reagents. Such improvements are critical for large-scale production and compliance with green chemistry principles.

In addition to its pharmaceutical applications, 1,1,1-trifluoro-3-(3-methoxypyridin-2-yl)propan-2-one has been explored as a key intermediate in materials science. The compound’s ability to form stable complexes with metal ions has been utilized in designing luminescent probes for bioimaging applications. Fluorinated pyridines are particularly useful in this context due to their tunable electronic properties and resistance to photodegradation. Ongoing research aims to expand these applications by developing novel derivatives with enhanced functionality.

The growing interest in trifluoromethyl-containing compounds like 1,1,1-trifluoro-3-(3-methoxypyridin-2-yl)propan-2-one underscores their significance in modern chemical biology. The trifluoromethyl group’s influence on molecular interactions has been extensively studied, revealing its potential as a pharmacophore in drug design. Recent patents and scientific literature demonstrate a surge in research efforts focused on optimizing fluorinated scaffolds for therapeutic use. This trend is expected to continue as new synthetic methodologies emerge and computational tools improve our understanding of structure-function relationships.

Future directions for research on 1,1,1-trifluoro-3-(3-methoxypyridin-2-yl)propan-2-one include exploring its role in modulating immune responses and neurodegenerative diseases. The compound’s ability to interact with biological targets suggests potential applications beyond traditional small-molecule drugs. For example, derivatives of this scaffold could be developed into prodrugs that release active pharmaceutical ingredients under specific physiological conditions. Such innovations would enhance treatment efficacy while minimizing side effects.

In conclusion, 1 , 1 , 1 - trif luoro - 3 - ( 3 - me tho xypy ridi ne - 2 - yl ) pro pan - 2 - one ( C A S N o . 2228557 - 56 - 8 ) represents a fascinating molecule with broad implications in chemical biology and medicinal chemistry . Its unique structural features , coupled with recent advancements in synthetic chemistry , position it as a valuable tool for drug discovery and material science . As research progresses , we can anticipate further insights into its biological activities and novel applications that will contribute to advancements in human health .